Cas no 1021139-77-4 (5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline)

• Product Name: 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline
• CAS No: 1021139-77-4
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5230021
• PubChem ID: 43195455
• Update Time: 2026-03-07

5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylpropyl)-5-fluoro-2-methyl-
• 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline

• Inchi： 1S/C12H18FN/c1-8(2)10(4)14-12-7-11(13)6-5-9(12)3/h5-8,10,14H,1-4H3
• InChI Key： QERICFSUFVZNHD-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)C)=CC(F)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline

Comprehensive Overview of 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1021139-77-4)

5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline, with the CAS number 1021139-77-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluoroaniline derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both fluoro and methyl substituents on the aromatic ring, combined with the branched 3-methylbutan-2-yl group, imparts unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated aromatic compounds like 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's lipophilicity and electron-withdrawing effects from the fluorine atom enhance its binding affinity to biological targets, a hot topic in medicinal chemistry forums.

From a synthetic perspective, CAS 1021139-77-4 is often synthesized via N-alkylation or reductive amination routes, leveraging its aniline core. Its stability under mild conditions makes it suitable for high-throughput screening (HTS) workflows, a key focus area for pharmaceutical R&D teams. Notably, the compound's logP and solubility profiles are frequently discussed in ADME studies, addressing common queries about its drug-likeness.

The agrochemical sector also explores 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline for designing crop protection agents. Its structural motifs align with trends in sustainable agriculture, where low-toxicity and high-efficiency compounds are prioritized. Discussions on platforms like ResearchGate often highlight its potential in pest control formulations, reflecting broader industry shifts toward green chemistry.

Analytical characterization of 1021139-77-4 typically involves NMR, HPLC, and mass spectrometry, with data shared in repositories like PubChem and ChemSpider. These resources address frequent searches about its spectral properties and purity assessment. Furthermore, its regulatory status (non-hazardous under standard conditions) makes it accessible for academic and industrial labs, a point emphasized in safety data sheets (SDS).

In conclusion, 5-fluoro-2-methyl-N-(3-methylbutan-2-yl)aniline (CAS 1021139-77-4) exemplifies the intersection of structural innovation and application-driven research. Its relevance to drug development, agrochemicals, and material science ensures continued interest, as evidenced by its frequent mention in patent filings and scientific literature. Future studies may explore its catalytic applications or polymeric derivatives, further expanding its utility.